Cas no 115919-41-0 (3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine
• CAS No: 115919-41-0
• MF: C₈H₆N₄O₂S
• MW: 222.22383928299
• MDL: MFCD09865008
• CID: 1069450
• PubChem ID: 23468434
• Update Time: 2025-07-31

3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine
• 3-(3-Nitrophenyl)-5-aMino-[1,2,4]thiadiazole
• CS-0365613
• J-510624
• DTXSID40634444
• 115919-41-0
• GA-0236
• SCHEMBL11332159
• MFCD09865008
• AKOS005072672

• MDL： MFCD09865008
• Inchi： 1S/C8H6N4O2S/c9-8-10-7(11-15-8)5-2-1-3-6(4-5)12(13)14/h1-4H,(H2,9,10,11)
• InChI Key： BCMGBDCJXLAHBJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 222.02114662g/mol
• Monoisotopic Mass: 222.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes